Cas no 16217-38-2 (Butanoic acid, 3-[(1-methylethyl)amino]-)

• Product Name: Butanoic acid, 3-[(1-methylethyl)amino]-
• CAS No: 16217-38-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 2780558
• PubChem ID: 23346829
• Update Time: 2024-03-01

Butanoic acid, 3-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[(1-methylethyl)amino]-
• 3-(isopropylamino)butanoic acid
• 3-[(Propan-2-yl)amino]butanoic acid

• Inchi： 1S/C7H15NO2/c1-5(2)8-6(3)4-7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)
• InChI Key： MYCXVCIWQRXWFS-UHFFFAOYSA-N
• SMILES： OC(CC(C)NC(C)C)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives